Cas no 295307-79-8 (Benzoic acid,4-[(3-aminopropyl)amino]-2-hydroxy-)

• Product Name: Benzoic acid,4-[(3-aminopropyl)amino]-2-hydroxy-
• CAS No: 295307-79-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 249191
• PubChem ID: 45089344
• Update Time: 2025-04-19

Benzoic acid,4-[(3-aminopropyl)amino]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(3-aminopropyl)amino]-2-hydroxy-
• Benzoic acid, 4-[(3-aminopropyl)amino]-2-hydroxy- (9CI)
• 4-[(3-Aminopropyl)amino]-2-hydroxybenzoic acid
• 4-((3-Aminopropyl)amino)-2-hydroxybenzoic acid
• 295307-79-8

• Inchi： 1S/C10H14N2O3/c11-4-1-5-12-7-2-3-8(10(14)15)9(13)6-7/h2-3,6,12-13H,1,4-5,11H2,(H,14,15)
• InChI Key： IRKLHKFRKWLYBH-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=CC(=C1)NCCCN

Computed Properties

• Exact Mass: 210.10052
• Monoisotopic Mass: 210.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 95.6A^2

Experimental Properties

• PSA: 95.58